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Compound of Interest

Compound Name: 4-(Trifluoromethyl)thiazol-2-amine

Cat. No.: B127509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Trifluoromethyl)thiazol-2-
amine, a key fluorinated heterocyclic compound with significant potential in medicinal

chemistry and drug discovery. This document details its chemical identity, synthesis, physical

properties, and known biological activities, presenting data in a clear and accessible format for

researchers and drug development professionals.

Core Compound Information
Chemical Identity

Identifier Value

Chemical Name 4-(Trifluoromethyl)thiazol-2-amine

CAS Number 349-49-5[1][2][3][4]

Molecular Formula C₄H₃F₃N₂S[2][3][5]

Molecular Weight 168.14 g/mol [2][3][5]

SMILES NC1=NC(C(F)(F)F)=CS1

InChI Key OVMGTNMCYLZGLS-UHFFFAOYSA-N
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Chemical Structure

Chemical structure of 4-(Trifluoromethyl)thiazol-2-amine

Physicochemical Properties
A summary of the key physicochemical properties of 4-(Trifluoromethyl)thiazol-2-amine is

presented below. These properties are crucial for its handling, formulation, and application in

experimental settings.

Property Value Source

Boiling Point 214 °C at 760 mmHg [5]

Density 1.557 g/cm³ [5]

Flash Point 83.2 °C [5]

Vapor Pressure 0.16 mmHg at 25 °C [5]

Refractive Index 1.503 [5]

Storage
2-8°C, protect from light,

stored under nitrogen
[2]

Synthesis
The primary method for synthesizing 2-aminothiazole derivatives, including 4-
(Trifluoromethyl)thiazol-2-amine, is the Hantzsch thiazole synthesis. This versatile reaction

involves the condensation of an α-haloketone with a thiourea.

General Reaction Scheme: Hantzsch Thiazole Synthesis

α-haloketone + Thiourea 2-Aminothiazole
 Condensation 

Click to download full resolution via product page

Caption: General reaction scheme for the Hantzsch thiazole synthesis.
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Experimental Protocol: Synthesis of 4-(Trifluoromethyl)thiazol-2-amine

A specific protocol for the synthesis of 4-(Trifluoromethyl)thiazol-2-amine from 3-bromo-

1,1,1-trifluoroacetone and thiourea has been reported.[1]

Materials:

3-bromo-1,1,1-trifluoropropan-2-one

Thiourea

Ethanol

2 M Sodium Hydroxide (NaOH) solution

Ether

Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Dichloromethane (CH₂Cl₂)

Procedure:

To a solution of ethanol (100 mL), add thiourea (4.0 g, 52.3 mmol) and 3-bromo-1,1,1-

trifluoropropan-2-one (5.5 mL, 10 g, 52.3 mmol).

Heat the reaction mixture at 50 °C for 2 hours.

After the reaction is complete, cool the mixture to room temperature.

Concentrate the reaction solution to dryness under reduced pressure.

Dissolve the residue in water and adjust the pH to >12 with a 2 M NaOH solution.

Extract the aqueous solution four times with ether.

Combine the organic extracts, dry over sodium sulfate, filter, and concentrate in vacuum.
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Purify the resulting crude product by silica gel column chromatography using

dichloromethane as the eluent to yield 2-amino-4-trifluoromethylthiazole.

Yield: 6.9 g (79% yield)[1]

Experimental Workflow
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Start: Reactants in Ethanol

Heat at 50°C for 2 hours

Cool to Room Temperature

Concentrate to Dryness

Dissolve in Water & Adjust pH > 12

Extract with Ether (4x)

Dry Organic Phase (Na₂SO₄)

Purify by Column Chromatography

Product: 4-(Trifluoromethyl)thiazol-2-amine

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 4-(Trifluoromethyl)thiazol-2-amine.
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Biological Activity and Applications in Drug
Discovery
The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities.[6] While specific in-depth biological data for 4-
(Trifluoromethyl)thiazol-2-amine (CAS 349-49-5) is limited in publicly available literature, its

structural motifs suggest significant potential for drug development.

Potential Therapeutic Areas:

Antiviral Agents: 4-(Trifluoromethyl)-2-thiazolamine can be utilized as a precursor in the

synthesis of phenethylthiazolylthiourea analogs, which have been investigated as HIV-1

reverse transcriptase inhibitors.[1]

Metabolic Disorders: This compound is also a building block for the synthesis of 2-amino

benzamide derivatives that act as allosteric glucokinase activators, a target for the treatment

of type 2 diabetes.[1]

General Antimicrobial and Anticancer Activity: The broader class of 2-aminothiazole

derivatives has been extensively studied for antibacterial, antifungal, and anticancer

properties.[6][7] The introduction of a trifluoromethyl group can enhance the pharmacological

properties of a molecule, making 4-(Trifluoromethyl)thiazol-2-amine a valuable starting

point for the development of novel therapeutic agents.

Logical Relationship for Drug Discovery Application
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4-(Trifluoromethyl)thiazol-2-amine
(CAS 349-49-5)

2-Aminothiazole Scaffold Trifluoromethyl Group Synthesis of Phenethylthiazolylthiourea Analogs Synthesis of 2-Amino Benzamide Derivatives

HIV-1 Reverse Transcriptase Inhibition Glucokinase Activation

Antiviral Therapy (HIV) Anti-diabetic Therapy
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Caption: Potential applications of 4-(Trifluoromethyl)thiazol-2-amine in drug discovery.

Conclusion
4-(Trifluoromethyl)thiazol-2-amine is a readily synthesizable compound with a chemical

profile that makes it an attractive building block for medicinal chemistry. Its core 2-

aminothiazole structure, combined with the beneficial properties conferred by the

trifluoromethyl group, positions it as a valuable intermediate for the development of novel

therapeutics, particularly in the areas of antiviral and metabolic diseases. Further research into

the specific biological activities of this compound is warranted to fully explore its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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